3-(1,5-Dimethyl-1H-pyrrol-2-yl)pyridine

• CAS RN: 65734-44-3
• Molecular Formula: C11H12N2
• Molecular Weight: 172.23 g/mol
• IUPAC Name: 3-(1,5-dimethylpyrrol-2-yl)pyridine
• InChI: InChI=1S/C11H12N2/c1-9-5-6-11(13(9)2)10-4-3-7-12-8-10/h3-8H,1-2H3
• InChI Key: AKFCTIFANRXOLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1C)C2=CN=CC=C2

Description

3-(1,5-Dimethyl-1H-pyrrol-2-yl)pyridine is a useful research compound. Its molecular formula is C11H12N2 and its molecular weight is 172.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The 1,5-dimethyl-2-(3-pyridyl) pyrrole is prepared from 1-methyl-2-(3-pyridyl) pyrrole by treatment with phosphorus oxychloride and dimethyl formamide to form a pyrrole-carboxaldehyde which is then subjected to a Wolff-Kishner reduction.

Synthesis routes and methods II

Procedure details

A mixture of 1-methyl-5-(3-pyridyl) pyrrole-2-carboxaldehyde (8.0 g, 43 mmoles), hydrazine hydrate (8.0 g, 160 mmoles) and potassium hydroxide (10.6 g of 85% pellets) in 80 ml triethyleneglycol is stirred at 125° L C for 75 min. during which time vigorous evolution of gas is observed. The temperature is then increased to 175° C and stirring continued until evolution of gas ceases. After cooling, the reaction mixture is extracted with 3 × 50 ml portions of diethyl ether. The combined ether layers are dried (anhydrous magnesium sulfate) and removed under vacuum. Fractional vacuum distillation of the residue provides the pure product.